Thiopyrazolopyrimidine
Overview
Description
Thiopyrazolopyrimidine is a type of heterocyclic compound. It’s a bicyclic molecule made by fusing two aromatic rings, thiazole and pyrimidine, and replacing one carbon atom with nitrogen and sulfur . These compounds have a high impact in medicinal chemistry and have attracted a great deal of attention in material science due to their significant photophysical properties .
Synthesis Analysis
Thiopyrazolopyrimidines have been prepared by the reaction of 4,5-dihydrothiazol-2-amine with diketones, ethoxymethylene malonic esters, acetylene dicarboxylic esters, and ethyl (chloroformyl)acetate . Various synthetic approaches have been developed for the preparation and post-functionalization of this functional scaffold .Molecular Structure Analysis
3D-QSAR models were established using 52 compounds of pyrazolopyrimidine analogues with multiple substituents. The relationship between molecular structure and inhibitory activity was studied using comparative molecular field analysis (CoMFA), CoMFA region focusing (CoMFA-RG), and comparative molecular similarity index (CoMSIA) .Chemical Reactions Analysis
Thiazolopyrimidines have been synthesized through various chemical reactions. For instance, fused heterocyclic ring structures play an important role in the enhancement of pharmaceutical actions of the molecules . Another example is the cyclization of 4-amino-3-phenyl-2-thioxo-2,3-dihydro-thiazole-5-carboxamide to 5-sulfanyl-3-phenyl-2-thioxo-2,3-dihydrothiazole .Scientific Research Applications
Antimicrobial Applications
Thiopyrazolopyrimidine derivatives have been studied for their potential antimicrobial properties . The pharmacological activities of thiazole and pyrazole moieties as antimicrobial agents have been thoroughly described in many literature reviews . These compounds could serve as leading compounds in the future design of new drug molecules .
Anticancer Applications
In addition to their antimicrobial properties, Thiopyrazolopyrimidine derivatives have also been evaluated for their potential anticancer activities . Some selected examples were screened and evaluated for their anticancer activities and showed promising results .
Optical Applications
A family of pyrazolo[1,5-a]pyrimidines (PPs) has been identified as strategic compounds for optical applications . They have several key characteristics such as simpler and greener synthetic methodology and tunable photophysical properties .
Material Science Applications
Thiopyrazolopyrimidine derivatives have attracted a great deal of attention in material science recently due to their significant photophysical properties .
Chemosensors
Fluorogenic heterocyclic compounds, including Thiopyrazolopyrimidine derivatives, have been used as chemosensors .
Bioimaging Applications
These compounds have been used in bioimaging applications . They can be used to study the dynamics of intracellular processes .
Future Directions
Mechanism of Action
Target of Action
Pyrazolopyrimidine derivatives have been reported to exhibit inhibitory activity against various kinases
Mode of Action
Pyrazolopyrimidine derivatives have been reported to inhibit the activity of their target kinases, thereby disrupting the signaling pathways they regulate . The specific interactions between Thiopyrazolopyrimidine and its targets remain to be elucidated.
Biochemical Pathways
Given that pyrazolopyrimidine derivatives can inhibit kinase activity, it is likely that thiopyrazolopyrimidine affects pathways regulated by its target kinases
Result of Action
Given that pyrazolopyrimidine derivatives can inhibit kinase activity, it is likely that thiopyrazolopyrimidine disrupts the signaling pathways regulated by its target kinases, potentially leading to altered cellular functions
properties
IUPAC Name |
5-(2-ethoxyphenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidine-7-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4OS/c1-4-8-12-14-15(21(3)20-12)17(23)19-16(18-14)11-9-6-7-10-13(11)22-5-2/h6-7,9-10H,4-5,8H2,1-3H3,(H,18,19,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUBOOZSGASWZDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN(C2=C1NC(=NC2=S)C3=CC=CC=C3OCC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00630942 |
Source
|
| Record name | 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidine-7-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00630942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thiopyrazolopyrimidine | |
CAS RN |
479074-06-1 |
Source
|
| Record name | Thiopyrazolopyrimidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0479074061 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidine-7-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00630942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | THIOPYRAZOLOPYRIMIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3Z4Y3U7EUG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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